Cas no 500543-33-9 (Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]-)

Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]- structure
500543-33-9 structure
Product Name:Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]-
CAS No:500543-33-9
MF:C19H16N6O2S
MW:392.434341430664
CID:1545128
Update Time:2024-08-23

Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]-
    • Inchi: 1S/C19H16N6O2S/c20-28(26,27)16-7-5-14(6-8-16)24-19-21-10-9-18(25-19)23-15-11-13-3-1-2-4-17(13)22-12-15/h1-12H,(H2,20,26,27)(H2,21,23,24,25)
    • InChI Key: MMQXDVZNRQXGQS-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=CC=C(NC2=NC=CC(NC3=CC4C(N=C3)=CC=CC=4)=N2)C=C1

Computed Properties

  • Exact Mass: 392.10578

Experimental Properties

  • Density: 1.485±0.06 g/cm3(Predicted)
  • Boiling Point: 708.5±70.0 °C(Predicted)
  • PSA: 122.89
  • pka: 9.82±0.12(Predicted)
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